2-(Dicyclohexylphosphino)benzenesulfonic acid
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Overview
Description
2-(Dicyclohexylphosphino)benzenesulfonic acid is a chemical compound with the empirical formula C18H27O3PS . It has a molecular weight of 354.44 . This compound is a ligand suitable for various types of coupling reactions, including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringOS(=O)(=O)c1ccccc1P(C2CCCCC2)C3CCCCC3
. This indicates that the compound contains a benzenesulfonic acid group and a dicyclohexylphosphino group. Chemical Reactions Analysis
As a ligand, this compound is suitable for various types of coupling reactions. These include Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 262-267 °C . The compound’s functional group is phosphine .Safety and Hazards
The safety data sheet for 2-(Dicyclohexylphosphino)benzenesulfonic acid indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing dusts or mists, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves, clothing, eye protection, and face protection .
Properties
CAS No. |
926936-73-4 |
---|---|
Molecular Formula |
C18H27O3PS |
Molecular Weight |
354.4 g/mol |
IUPAC Name |
2-dicyclohexylphosphanylbenzenesulfonic acid |
InChI |
InChI=1S/C18H27O3PS/c19-23(20,21)18-14-8-7-13-17(18)22(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2,(H,19,20,21) |
InChI Key |
HGWGEQXOJCXFBA-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)P(C2CCCCC2)C3=CC=CC=C3S(=O)(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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